Cas no 959795-66-5 ((3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone)

• Product Name: (3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone
• CAS No: 959795-66-5
• MF: C₁₂H₁₆FN₃O
• MW: 237.273345947266
• CID: 1123248
• PubChem ID: 39335209
• Update Time: 2025-04-20

(3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone Chemical and Physical Properties

Names and Identifiers

• (3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone
• (3-Amino-4-fluorophenyl)(4-methyl-1-piperazinyl)methanone
• 959795-66-5
• SCHEMBL11976982
• DTXSID101197330
• AKOS005831369
• DB-420093

• Inchi： 1S/C12H16FN3O/c1-15-4-6-16(7-5-15)12(17)9-2-3-10(13)11(14)8-9/h2-3,8H,4-7,14H2,1H3
• InChI Key： LTRXUBLGNBCWOT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 237.12774030g/mol
• Monoisotopic Mass: 237.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.6Ų